Cas no 32337-46-5 (phenyl 4-nitrobenzenesulfonate)

• Product Name: phenyl 4-nitrobenzenesulfonate
• CAS No: 32337-46-5
• MF: C₁₂H₉NO₅S
• MW: 279.268562078476
• CID: 916844
• PubChem ID: 286918
• Update Time: 2025-04-19

phenyl 4-nitrobenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• phenyl 4-nitrobenzenesulfonate
• 1-nitro-4-phenoxysulfonyl-benzene
• 4-nitro-benzenesulfonic acid phenyl ester
• 4-Nitro-benzolsulfonsaeure-phenylester
• AC1L669F
• AC1Q6Y0C
• Ambcb5128136
• AR-1L0441
• CTK1C2842
• NSC146141
• phenyl p-nitrobenzenesulfonate
• Phenyl p-nitrobenzenesulphonate
• p-Nitrobenzolsulfonsaeurephenylester
• NSC-146141
• DTXSID20301743
• 32337-46-5
• PHENYL 4-NITROBENZENE-1-SULFONATE
• MVDNOADISFLEHS-UHFFFAOYSA-N
• AKOS004908173
• SCHEMBL11041999

• Inchi： 1S/C12H9NO5S/c14-13(15)10-6-8-12(9-7-10)19(16,17)18-11-4-2-1-3-5-11/h1-9H
• InChI Key： MVDNOADISFLEHS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 279.02017
• Monoisotopic Mass: 279.02014356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• PSA: 86.51